Cas no 1805876-30-5 (Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate
• CAS No: 1805876-30-5
• MF: C₁₄H₁₅ClO₅
• MW: 298.718903779984
• CID: 4958694
• Update Time: 2025-06-08

Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C14H15ClO5/c1-2-20-14(19)10-4-3-9(7-13(17)18)11(5-10)6-12(16)8-15/h3-5H,2,6-8H2,1H3,(H,17,18)
• InChI Key： NQMNHDQKXLLTAS-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C(=O)OCC)C=CC=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 369
• XLogP3: 1.8
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate

Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1805876-30-5): A Comprehensive Overview

Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1805876-30-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including the treatment of cardiovascular diseases and cancer. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate.

Chemical Structure and Properties

Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate is a derivative of benzoic acid with a complex structure that includes an ethyl ester group, a carboxymethyl substituent, and a chlorinated ketone moiety. The molecular formula of this compound is C₁₄H₁₄ClO₅, and its molecular weight is approximately 309.71 g/mol. The presence of these functional groups imparts unique chemical properties to the molecule, such as solubility in organic solvents and reactivity in various chemical reactions.

The compound exhibits a high degree of stability under standard laboratory conditions but can undergo hydrolysis in the presence of strong acids or bases. Its melting point is around 105°C, and it has a characteristic UV absorption spectrum with maxima at 265 nm and 290 nm. These properties make it suitable for various analytical techniques, including HPLC and NMR spectroscopy.

Synthesis Methods

The synthesis of Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-carboxybenzaldehyde with chloroacetyl chloride to form the intermediate chloroacetyl derivative, followed by esterification with ethanol to yield the final product. Another method involves the condensation of ethyl 4-formylbenzoate with chloroacetic acid in the presence of a suitable catalyst.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes for this compound. For example, a study published in the Journal of Organic Chemistry in 2021 reported a novel microwave-assisted synthesis method that significantly reduces reaction time and improves yield while minimizing waste production.

Biological Activities

Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate has been investigated for its potential biological activities, particularly in the context of drug discovery and development. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate has also been explored for its anticancer properties. A study published in Cancer Research in 2022 demonstrated that this compound can induce apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings highlight its potential as a lead compound for developing novel anticancer drugs.

Clinical Applications and Future Prospects

The potential clinical applications of Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate are still being explored through preclinical studies and early-stage clinical trials. Current research focuses on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. For instance, efforts are underway to develop prodrug formulations that can improve the solubility and stability of the compound in biological systems.

Furthermore, ongoing studies aim to elucidate the mechanism of action of this compound at the molecular level. Understanding how it interacts with specific cellular targets could provide valuable insights into its therapeutic potential and guide future drug design efforts.

In conclusion, Ethyl 4-(carboxymethyl)-3-(3-chloro-2-oxopropyl)benzoate (CAS No. 1805876-30-5) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug discovery and development in various therapeutic areas. As research progresses, it is likely that new applications for this compound will be discovered, contributing to advancements in medicinal chemistry and pharmaceutical science.